Cas no 692737-17-0 ((2,4-DICHLOROPHENYL)(THIENO[2,3-B]QUINOLIN-2-YL)METHANONE OXIME)
(2,4-DICHLOROPHENYL)(THIENO[2,3-B]QUINOLIN-2-YL)METHANONE OXIME Chemical and Physical Properties
Names and Identifiers
-
- (2,4-DICHLOROPHENYL)(THIENO[2,3-B]QUINOLIN-2-YL)METHANONE OXIME
- (E)-N-[(2,4-dichlorophenyl)({thieno[2,3-b]quinolin-2-yl})methylidene]hydroxylamine
-
- Inchi: 1S/C18H10Cl2N2OS/c19-12-5-6-13(14(20)9-12)17(22-23)16-8-11-7-10-3-1-2-4-15(10)21-18(11)24-16/h1-9,23H
- InChI Key: JDKKDJZXSLRXNE-UHFFFAOYSA-N
- SMILES: C1C=C2C=C3C(=NC2=CC=1)SC(C(C1C=CC(Cl)=CC=1Cl)=NO)=C3
(2,4-DICHLOROPHENYL)(THIENO[2,3-B]QUINOLIN-2-YL)METHANONE OXIME Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 8R-1158-1MG |
(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | >90% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 8R-1158-5MG |
(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | >90% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 8R-1158-10MG |
(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | >90% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 8R-1158-50MG |
(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | >90% | 50mg |
£77.00 | 2025-02-08 | |
| Key Organics Ltd | 8R-1158-100MG |
(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | >90% | 100mg |
£110.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673507-1mg |
(E)-(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | 98% | 1mg |
¥509 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673507-2mg |
(E)-(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | 98% | 2mg |
¥578 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673507-5mg |
(E)-(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | 98% | 5mg |
¥537 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673507-10mg |
(E)-(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime |
692737-17-0 | 98% | 10mg |
¥747 | 2023-04-13 |
(2,4-DICHLOROPHENYL)(THIENO[2,3-B]QUINOLIN-2-YL)METHANONE OXIME Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (2,4-DICHLOROPHENYL)(THIENO[2,3-B]QUINOLIN-2-YL)METHANONE OXIME
Introduction to (2,4-Dichlorophenyl)(Thieno[2,3-b]quinolin-2-yl)methanone Oxime (CAS No. 692737-17-0)
The compound (2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime (CAS No. 692737-17-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery. The presence of both thieno[2,3-b]quinoline and oxime functional groups imparts unique electronic and steric properties, making it a promising candidate for further exploration.
In recent years, the field of heterocyclic chemistry has witnessed remarkable advancements, particularly in the synthesis and application of fused ring systems. Among these, thieno[2,3-b]quinoline derivatives have emerged as a versatile scaffold for developing novel bioactive molecules. The oxime functional group, introduced in this compound, is known for its ability to participate in various chemical reactions, including condensation and oxidation processes, which are crucial for the synthesis of more complex derivatives.
The structural motif of (2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime combines the electron-withdrawing nature of the dichlorophenyl group with the aromatic system of thieno[2,3-b]quinoline. This combination not only enhances the molecule's solubility and bioavailability but also influences its interaction with biological targets. The methanone oxime moiety is particularly noteworthy, as it has been implicated in various pharmacological activities, including anti-inflammatory and antimicrobial properties.
Recent studies have highlighted the significance of thieno[2,3-b]quinoline derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, making them valuable candidates for therapeutic intervention. For instance, derivatives of this scaffold have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases. The oxime group further expands the pharmacophoric space by allowing for diverse functionalization strategies.
The synthesis of (2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thieno[2,3-b]quinoline core through cyclization reactions. Subsequent functionalization with the dichlorophenyl group and introduction of the oxime moiety are critical steps that determine the final properties of the compound.
In terms of pharmacological evaluation, preliminary studies on related compounds suggest that (2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime may exhibit promising biological activities. The interaction between the thieno[2,3-b]quinoline ring system and biological targets is influenced by the electron distribution within the molecule. The presence of electron-withdrawing groups such as chlorine atoms enhances this interaction by increasing electrophilicity at specific positions.
The oxime group is particularly interesting from a pharmacological perspective due to its ability to form hydrogen bonds with biological targets. This property can be leveraged to improve binding affinity and selectivity. Additionally, oximes have been reported to undergo various metabolic transformations in vivo, which can affect their pharmacokinetic profiles. Understanding these transformations is essential for optimizing drug candidates like this one.
The potential applications of (2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for developing novel materials with specialized properties. For example, derivatives of this compound could be explored for their potential in photodynamic therapy or as components in advanced materials used in electronics.
As research continues to uncover new applications for heterocyclic compounds like this one, it is essential to maintain rigorous standards in synthesis and characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry play a crucial role in confirming the structure and purity of these complex molecules.
In conclusion,(2,4-dichlorophenyl)(thieno[2,3-b]quinolin-2-yl)methanone oxime represents a compelling subject of study in both organic chemistry and medicinal biology. Its unique structural features and potential biological activities make it a valuable asset in ongoing research efforts aimed at developing new therapeutic agents and advanced materials.
692737-17-0 ((2,4-DICHLOROPHENYL)(THIENO[2,3-B]QUINOLIN-2-YL)METHANONE OXIME) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)